2-(4-Chlorothiophen-2-yl)ethanamine

• Molecular Formula: C6H8ClNS
• Molecular Weight: 161.65 g/mol
• IUPAC Name: 2-(4-chlorothiophen-2-yl)ethanamine
• InChI: InChI=1S/C6H8ClNS/c7-5-3-6(1-2-8)9-4-5/h3-4H,1-2,8H2
• InChI Key: NBBDGOLNUQVLOO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC=C1Cl)CCN

Description

2-(4-Chlorothiophen-2-yl)ethanamine is an organic compound that features a thiophene ring substituted with a chlorine atom at the 4-position and an ethanamine group at the 2-position

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Chlorothiophen-2-yl)ethanamine typically involves the condensation of 2-bromo-1-(4-chlorothiophen-2-yl)ethan-1-one with thiourea to produce 4-(4-chlorothiophen-2-yl)thiazol-2-amine. This intermediate is then brominated using N-bromosuccinimide (NBS) and subsequently treated with amines through a nucleophilic reaction to obtain the final product .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the synthetic route mentioned above can be scaled up for industrial applications with appropriate optimization of reaction conditions and purification processes.

Chemical Reactions Analysis

Types of Reactions

2-(4-Chlorothiophen-2-yl)ethanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thiophene ring to a tetrahydrothiophene ring.

Substitution: The chlorine atom on the thiophene ring can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be used under basic conditions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Tetrahydrothiophene derivatives.

Substitution: Various substituted thiophene derivatives depending on the nucleophile used.

Scientific Research Applications

2-(4-Chlorothiophen-2-yl)ethanamine has several applications in scientific research:

Medicinal Chemistry: It is used as a building block for the synthesis of potential therapeutic agents, particularly in the development of anti-inflammatory and analgesic drugs.

Materials Science: The compound can be used in the synthesis of conductive polymers and other advanced materials.

Biological Studies: It serves as a precursor for the synthesis of biologically active molecules that can be used in various biochemical assays.

Mechanism of Action

The mechanism of action of 2-(4-Chlorothiophen-2-yl)ethanamine is primarily related to its interaction with specific molecular targets. For instance, derivatives of this compound have been shown to inhibit cyclooxygenase-2 (COX-2) enzymes, which play a crucial role in the inflammatory response . The inhibition of COX-2 leads to reduced production of pro-inflammatory mediators, thereby exerting anti-inflammatory effects.

Comparison with Similar Compounds

Similar Compounds

4-(4-Chlorothiophen-2-yl)thiazol-2-amine: This compound is structurally similar and has been studied for its anti-inflammatory properties.

2-(5-Chlorothiophen-2-yl)ethanamine:

Uniqueness

2-(4-Chlorothiophen-2-yl)ethanamine is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Its ability to serve as a versatile building block for the synthesis of various bioactive molecules makes it particularly valuable in research and development.